Cas no 1253792-18-5 (2-Amino-3,4-dichlorobenzonitrile)

• Product Name: 2-Amino-3,4-dichlorobenzonitrile
• CAS No: 1253792-18-5
• MF: C₇H₄Cl₂N₂
• MW: 187.026059150696
• CID: 5207056
• Update Time: 2025-10-31

2-Amino-3,4-dichlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3,4-dichlorobenzonitrile
• Benzonitrile, 2-amino-3,4-dichloro-

• Inchi： 1S/C7H4Cl2N2/c8-5-2-1-4(3-10)7(11)6(5)9/h1-2H,11H2
• InChI Key： XZJCLXLOXWPBKE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C#N)=C1N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 186
• XLogP3: 3.3
• Topological Polar Surface Area: 49.8

Additional information on 2-Amino-3,4-dichlorobenzonitrile

Recent Advances in the Study of 2-Amino-3,4-dichlorobenzonitrile (CAS: 1253792-18-5) and Its Applications in Chemical Biology and Medicine

The compound 2-Amino-3,4-dichlorobenzonitrile (CAS: 1253792-18-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a pharmacophore in drug discovery.

Recent studies have highlighted the role of 2-Amino-3,4-dichlorobenzonitrile as a key intermediate in the synthesis of heterocyclic compounds with diverse biological activities. Researchers have successfully utilized this compound in the development of novel kinase inhibitors, which show promise in targeting cancer-related signaling pathways. The presence of both amino and nitrile functional groups in its structure allows for versatile chemical modifications, making it a valuable scaffold for medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Amino-3,4-dichlorobenzonitrile exhibit potent inhibitory effects against specific tyrosine kinases involved in tumor progression. The research team employed structure-activity relationship (SAR) analysis to optimize the compound's efficacy, achieving nanomolar-level inhibition in in vitro assays. These findings suggest potential applications in targeted cancer therapies.

In addition to its anticancer potential, recent investigations have explored the antimicrobial properties of 2-Amino-3,4-dichlorobenzonitrile derivatives. A research group at a leading pharmaceutical institute reported significant activity against drug-resistant bacterial strains, particularly in Gram-positive pathogens. The mechanism of action appears to involve interference with bacterial cell wall synthesis, offering a potential new approach to address antibiotic resistance.

The compound's physicochemical properties have also been extensively characterized in recent computational studies. Molecular docking simulations have revealed favorable binding interactions with various biological targets, supporting its potential as a versatile pharmacophore. These in silico findings are being validated through ongoing experimental studies, with preliminary results showing good correlation between predicted and observed activities.

From a synthetic chemistry perspective, novel routes for the preparation of 2-Amino-3,4-dichlorobenzonitrile have been developed to improve yield and purity. A 2024 publication in Organic Process Research & Development described an efficient catalytic process that reduces byproduct formation while maintaining high regioselectivity. These advancements in synthesis methodology are expected to facilitate broader exploration of this compound's pharmaceutical potential.

Looking forward, research on 2-Amino-3,4-dichlorobenzonitrile appears poised for significant expansion. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for oncology and infectious disease applications. The coming years will likely see more detailed pharmacological characterization and potentially the advancement of lead compounds into clinical trials.